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Compound of Interest

Compound Name: Linoleic Acid-d4

Cat. No.: B163651 Get Quote

For researchers, scientists, and drug development professionals, securing high-purity reagents

is paramount to the accuracy and reproducibility of experimental results. This guide provides a

comprehensive overview of reputable suppliers of high-purity Linoleic Acid-d4, a deuterated

internal standard crucial for the accurate quantification of linoleic acid in various biological

matrices. This document outlines key product specifications from various vendors, presents a

general experimental workflow for its use, and offers a logical diagram for supplier selection.

Supplier and Product Specifications
Linoleic Acid-d4 is primarily used as an internal standard in mass spectrometry-based

analyses, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS), to quantify the endogenous levels of linoleic

acid.[1][2] The quality and purity of the deuterated standard are critical for achieving reliable

and precise measurements. Below is a comparative table of high-purity Linoleic Acid-d4
available from leading suppliers in the research chemical industry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b163651?utm_src=pdf-interest
https://www.benchchem.com/product/b163651?utm_src=pdf-body
https://www.benchchem.com/product/b163651?utm_src=pdf-body
https://www.caymanchem.com/product/390150/linoleic-acid-d4
https://cdn.caymanchem.com/cdn/insert/390150.pdf
https://www.benchchem.com/product/b163651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Purity/Isoto
pic
Enrichment

Available
Quantities

Format

Cayman

Chemical

Linoleic Acid-

d4
79050-23-0

≥99%

deuterated

forms (d1-d4)

[1][2][3]

500 µg, 1 mg,

5 mg

A 5 mg/ml

solution in

methyl

acetate

Santa Cruz

Biotechnolog

y

Linoleic Acid-

d4
79050-23-0 ≥98%

Contact for

details
Not specified

MedChemEx

press

Linoleic acid-

d4
79050-23-0 Not specified 500 µg

17.58 mM in

Methyl

acetate

Avanti Polar

Lipids

Linoleic acid

(d5)
Not specified Not specified

Contact for

details
Not specified

Toronto

Research

Chemicals

Linoleic Acid
60-33-3 (non-

deuterated)
Not specified

10g (non-

deuterated)
Not specified

Experimental Workflow: Quantification of Linoleic
Acid using Linoleic Acid-d4 Internal Standard
The following diagram outlines a typical experimental workflow for the quantification of linoleic

acid in a biological sample using Linoleic Acid-d4 as an internal standard. This process is

fundamental in lipidomics and related research areas to ensure the accuracy of the

measurements by accounting for sample loss during extraction and instrumental variability.
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Experimental Workflow for Linoleic Acid Quantification

Sample Preparation

Instrumental Analysis

Data Analysis

Biological Sample (e.g., plasma, tissue homogenate)

Spike with known amount of Linoleic Acid-d4

Lipid Extraction (e.g., Folch or Bligh-Dyer method)

Sample Derivatization (optional, for GC-MS)

LC-MS or GC-MS Analysis

Generate Calibration Curve with standards

Measure Peak Area Ratios (Linoleic Acid / Linoleic Acid-d4)

Quantify Endogenous Linoleic Acid Concentration

Click to download full resolution via product page

A generalized workflow for quantifying linoleic acid using a deuterated internal standard.
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Logical Relationship for Supplier Selection
Choosing the right supplier for research-grade Linoleic Acid-d4 involves considering several

factors beyond just the price. The following diagram illustrates a logical decision-making

process for selecting a supplier that best fits your research needs.
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Supplier Selection Logic

Initial Assessment

Primary Suppliers

Secondary Considerations

Final Decision

High Purity & Isotopic Enrichment Required?

Cayman Chemical

Yes

Santa Cruz Biotechnology

Yes

Availability of Certificate of Analysis

Published Citations and Application Notes

Required Quantity and Formulation

Price and Shipping Time

Select Optimal Supplier
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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